Cas no 2568039-46-1 (Ethyl 2-acetamido-3-(pyridin-4-yloxy)propanoate)

• Product Name: Ethyl 2-acetamido-3-(pyridin-4-yloxy)propanoate
• CAS No: 2568039-46-1
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 5818479
• PubChem ID: 146155480
• Update Time: 2025-06-12

Ethyl 2-acetamido-3-(pyridin-4-yloxy)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-7462563
• SCHEMBL22775235
• 2568039-46-1
• ethyl 2-acetamido-3-(pyridin-4-yloxy)propanoate
• Ethyl 2-acetamido-3-(pyridin-4-yloxy)propanoate

• Inchi： 1S/C12H16N2O4/c1-3-17-12(16)11(14-9(2)15)8-18-10-4-6-13-7-5-10/h4-7,11H,3,8H2,1-2H3,(H,14,15)
• InChI Key： RUDRWXPKCMNSOG-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CC=1)CC(C(=O)OCC)NC(C)=O

Computed Properties

• Exact Mass: 252.11100700g/mol
• Monoisotopic Mass: 252.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.5Ų

Additional information on Ethyl 2-acetamido-3-(pyridin-4-yloxy)propanoate

Ethyl 2-acetamido-3-(pyridin-4-yloxy)propanoate (CAS No. 2568039-46-1): A Comprehensive Overview

Ethyl 2-acetamido-3-(pyridin-4-yloxy)propanoate, identified by its CAS number 2568039-46-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and molecular research. The presence of both an acetamido group and a pyridin-4-yloxy moiety suggests a multifaceted chemical profile, making it a valuable candidate for further investigation.

The structural composition of Ethyl 2-acetamido-3-(pyridin-4-yloxy)propanoate encompasses several key functional groups that contribute to its reactivity and biological activity. The acetamido group, typically found in many pharmaceuticals, is known for its role in enhancing solubility and stability, while the pyridin-4-yloxy group introduces a heterocyclic structure that can interact with various biological targets. This combination of features positions the compound as a promising scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in the development of molecules that incorporate pyridine derivatives due to their extensive biological activity. Pyridine-based compounds have been widely studied for their roles in modulating enzyme activity, receptor binding, and cellular signaling pathways. The specific substitution pattern in Ethyl 2-acetamido-3-(pyridin-4-yloxy)propanoate may contribute to its ability to interact with these targets, making it a potential lead compound for further optimization.

One of the most compelling aspects of Ethyl 2-acetamido-3-(pyridin-4-yloxy)propanoate is its potential application in the synthesis of more complex molecules. The presence of both an ester and an amide functionality allows for further chemical modifications, enabling researchers to explore diverse structural variations. This flexibility is crucial in drug discovery, where the ability to fine-tune molecular properties can significantly impact biological efficacy and pharmacokinetic profiles.

Recent studies have highlighted the importance of understanding the SAR (Structure-Activity Relationship) of compounds like Ethyl 2-acetamido-3-(pyridin-4-yloxy)propanoate. By systematically varying substituents and studying their effects on biological activity, researchers can gain insights into the mechanisms of action and identify optimal pharmacological properties. The acetamido and pyridin-4-yloxy groups provide multiple sites for such modifications, offering a rich palette for medicinal chemists to work with.

The synthesis of Ethyl 2-acetamido-3-(pyridin-4-yloxy)propanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired framework efficiently. These methods not only enhance the efficiency of synthesis but also allow for the introduction of additional functional groups or modifications as needed.

In addition to its synthetic utility, Ethyl 2-acetamido-3-(pyridin-4-yloxy)propanoate has shown promise in preclinical studies as a potential lead compound for various therapeutic applications. Its structural features suggest interactions with enzymes such as kinases and phosphodiesterases, which are key targets in diseases like cancer and inflammatory disorders. Further investigation into its biological activity could uncover novel therapeutic opportunities.

The role of computational chemistry in studying Ethyl 2-acetamido-3-(pyridin-4-yloxy)propanoate cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, assess metabolic stability, and explore possible degradation pathways. These insights are invaluable in guiding experimental design and optimizing drug candidates before they enter clinical trials. The integration of experimental data with computational predictions provides a comprehensive understanding of the compound's behavior.

The future prospects for Ethyl 2-acetamido-3-(pyridin-4-yloxy)propanoate are promising, with ongoing research aimed at expanding its applications in drug discovery and molecular biology. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to fully realize its potential. As our understanding of biological systems continues to evolve, compounds like Ethyl 2-acetamido-3-(pyridin-4-yloxy)propanoate will likely play a crucial role in developing next-generation therapeutics.